N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C18H23NO3S/c1-21-11-9-19(13-15-6-10-22-14-15)17(20)18(7-2-3-8-18)16-5-4-12-23-16/h4-6,10,12,14H,2-3,7-9,11,13H2,1H3
• InChI Key: BVWDOBZWWOIBQJ-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=COC=C1)C(=O)C2(CCCC2)C3=CC=CS3
• Molecular Formula: C18H23NO3S
• Molecular Weight: 333.4 g/mol

Description

N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide, also known as compound X, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

Synthesis and Structural Analysis

• The intramolecular cyclisation of heteroaryllithiums, including derivatives related to N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide, enables the synthesis of novel indolizinone-based compounds. These sequences provide a pathway to various types of compounds including pyrrolo[1,2-b]acridinones and furo[3,2-f]indolizinones (Ruiz et al., 2006).
• Research on the synthesis, molecular, and solid-state structure of similar compounds highlights the potential for creating materials with unique physical properties. X-ray powder diffraction and density functional theory (DFT) studies reveal insights into the molecular interactions and structural configurations (Rahmani et al., 2017).

Application in Material Science

• Studies on the cyclometallation of furan and thiophene derivatives with palladium(II), rhodium(III), and ruthenium(II) explore the potential of these compounds in material science, particularly in the formation of metal-organic frameworks and catalysts (Nonoyama & Nonoyama, 1991).
• The synthesis of hydrocyclopenta[1,2-b]furan with various side chains demonstrates the compound's utility as an intermediate in creating chiral resolving agents, highlighting its importance in synthetic organic chemistry and potentially in drug synthesis (Zhong et al., 2005).

Chemical Reactivity and Novel Reactions

• The radical oxidation of furan and thiophene diarylmethenes showcases the redox-active potential of these compounds, offering insights into their application in developing nontraditional stoichiometric and catalytic redox reactions, which could be pivotal in synthetic methodologies and material science (Curcio et al., 2018).

Photophysical Properties

• The photoinduced properties of certain furan derivatives, as explored through their interaction with arenecarbothioamides, suggest potential applications in the development of photoactive materials and photopharmacology, providing a pathway for the synthesis of arene-fused aminobenzoates (Oda et al., 1997).